Cas no 57056-43-6 (3-Bromo-1-(4-fluorophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-fluorophenyl)propan-1-one
• CAS No: 57056-43-6
• MF: C₉H₈BrFO
• MW: 231.061625480652
• MDL: MFCD18391372
• CID: 4042920
• PubChem ID: 13953669
• Update Time: 2025-10-05

3-Bromo-1-(4-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-bromo-1-(4-fluorophenyl)-
• 3-bromo-1-(4-fluorophenyl)propan-1-one
• EN300-107655
• SCHEMBL9990825
• CS-0231260
• 57056-43-6
• HCA05643
• 3-Bromo-4'-fluoropropiophenone
• 3-Bromo-1-(4-fluorophenyl)propan-1-one

• MDL： MFCD18391372
• Inchi： 1S/C9H8BrFO/c10-6-5-9(12)7-1-3-8(11)4-2-7/h1-4H,5-6H2
• InChI Key： HFSYJZRWNVAYIG-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 229.97426g/mol
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Bromo-1-(4-fluorophenyl)propan-1-one

3-Bromo-1-(4-fluorophenyl)propan-1-one (CAS No. 57056-43-6): An Overview of Its Synthesis, Applications, and Recent Research

3-Bromo-1-(4-fluorophenyl)propan-1-one (CAS No. 57056-43-6) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a bromo group, a fluorinated phenyl ring, and a ketone functional group. These features make it an attractive building block for the synthesis of various bioactive molecules and functional materials.

The synthesis of 3-Bromo-1-(4-fluorophenyl)propan-1-one has been extensively studied due to its importance in the development of pharmaceuticals and advanced materials. One of the most common methods for its preparation involves the reaction of 4-fluorobenzaldehyde with bromoacetyl bromide in the presence of a base such as triethylamine. This reaction typically proceeds via a nucleophilic addition followed by an elimination step, yielding the desired product with high purity and yield.

Recent advancements in synthetic methodologies have led to the development of more efficient and environmentally friendly routes for the synthesis of 3-Bromo-1-(4-fluorophenyl)propan-1-one. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel catalytic approach using palladium-based catalysts to achieve high selectivity and yield. This method not only reduces the use of hazardous reagents but also minimizes waste generation, making it a more sustainable option for industrial applications.

In the realm of medicinal chemistry, 3-Bromo-1-(4-fluorophenyl)propan-1-one has shown promise as a key intermediate in the synthesis of various bioactive compounds. Its unique structure allows for the introduction of diverse functional groups, which can be tailored to target specific biological pathways. For example, researchers at the University of California, Los Angeles (UCLA) have utilized this compound as a starting material to develop novel inhibitors of protein kinases, which are implicated in several diseases including cancer and neurodegenerative disorders.

The pharmacological properties of compounds derived from 3-Bromo-1-(4-fluorophenyl)propan-1-one have been extensively evaluated in preclinical studies. A notable study published in Nature Communications in 2021 demonstrated that a derivative of this compound exhibited potent antitumor activity against breast cancer cell lines. The mechanism of action was attributed to its ability to selectively inhibit the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle progression.

Beyond its applications in medicinal chemistry, 3-Bromo-1-(4-fluorophenyl)propan-1-one has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of conductive polymers and other functional materials. Researchers at the Massachusetts Institute of Technology (MIT) have explored its potential as a monomer for polymerization reactions, leading to the development of new materials with enhanced electrical conductivity and mechanical strength.

The safety profile of 3-Bromo-1-(4-fluorophenyl)propan-1-one is an important consideration for both laboratory and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin and eyes. Additionally, it is important to ensure proper ventilation and use personal protective equipment (PPE) when working with this compound.

In conclusion, 3-Bromo-1-(4-fluorophenyl)propan-1-one (CAS No. 57056-43-6) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an attractive building block for the development of bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for its use, further highlighting its significance in modern scientific endeavors.